
Dimethylchlorophosphite molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethylchlorophosphite

Cat. No.: B15290410 Get Quote

Technical Guide: Dimethylchlorophosphite
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the fundamental physicochemical

properties of dimethylchlorophosphite, a key reagent in various chemical syntheses.

Physicochemical Data
The essential molecular information for dimethylchlorophosphite is summarized in the table

below. This data is critical for stoichiometric calculations, analytical characterization, and

experimental design.

Parameter Value

Molecular Formula C₂H₆ClO₂P[1][2][3][4]

Molecular Weight 128.49 g/mol [1][2][3]

CAS Number 3743-07-5[1][2][3][4]

Logical Relationship of Molecular Components
The molecular formula dictates the molecular weight, which is a fundamental property for any

chemical compound. The relationship between the elemental composition and the final
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molecular weight is illustrated in the diagram below.

Elemental Composition (C₂H₆ClO₂P)

Atomic Weights (g/mol)

Carbon (C)

12.01

Hydrogen (H)

1.008

Chlorine (Cl)

35.45

Oxygen (O)

16.00

Phosphorus (P)

30.97

Molecular Weight
(128.49 g/mol)

Click to download full resolution via product page

Fig. 1: Calculation of Molecular Weight

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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